Calcium lactobionate
Calcium lactobionate
Lactobionic acid is a disaccharide formed between beta-D-galactose and D-gluconic acid. It has a role as an antioxidant. It is functionally related to a lactose. It is a conjugate acid of a lactobionate.
Brand Name:
Vulcanchem
CAS No.:
110638-68-1
VCID:
VC20865488
InChI:
InChI=1S/C12H22O12.Ca/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;/h3-10,12-20H,1-2H2,(H,21,22);/q;+2/p-1/t3-,4-,5+,6+,7-,8-,9-,10-,12+;/m1./s1
SMILES:
C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.O.O.[Ca+2]
Molecular Formula:
C12H21CaO12+
Molecular Weight:
397.37 g/mol
Calcium lactobionate
CAS No.: 110638-68-1
Cat. No.: VC20865488
Molecular Formula: C12H21CaO12+
Molecular Weight: 397.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Lactobionic acid is a disaccharide formed between beta-D-galactose and D-gluconic acid. It has a role as an antioxidant. It is functionally related to a lactose. It is a conjugate acid of a lactobionate. |
|---|---|
| CAS No. | 110638-68-1 |
| Molecular Formula | C12H21CaO12+ |
| Molecular Weight | 397.37 g/mol |
| IUPAC Name | calcium;(2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexanoate |
| Standard InChI | InChI=1S/C12H22O12.Ca/c13-1-3(15)10(7(18)8(19)11(21)22)24-12-9(20)6(17)5(16)4(2-14)23-12;/h3-10,12-20H,1-2H2,(H,21,22);/q;+2/p-1/t3-,4-,5+,6+,7-,8-,9-,10-,12+;/m1./s1 |
| Standard InChI Key | NPOCJVVCDUFRAS-WWNCWODVSA-M |
| Isomeric SMILES | C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@H]([C@@H](CO)O)[C@@H]([C@H](C(=O)[O-])O)O)O)O)O)O.[Ca+2] |
| SMILES | C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.O.O.[Ca+2] |
| Canonical SMILES | C(C1C(C(C(C(O1)OC(C(CO)O)C(C(C(=O)[O-])O)O)O)O)O)O.[Ca+2] |
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